Cas no 3901-04-0 (Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-)

Benzeneacetic acid,2,4,6-trimethyl-a-phenyl- structure
3901-04-0 structure
Product name:Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
CAS No:3901-04-0
MF:C17H18O2
MW:254.32362
CID:312293
PubChem ID:231201

Benzeneacetic acid,2,4,6-trimethyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2,4,6-trimethyl-a-phenyl-
    • 2-phenyl-2-(2,4,6-trimethylphenyl)acetic acid
    • (2,4,6-Trimethyl-phenoxy)-acetic acid
    • 2-(Mesityloxy)acetic acid
    • 2,4,6-trimethylphenoxyacetic acid
    • 2.4.6-Trimethyl-phenoxyessigsaeure
    • AC1LGXQU
    • AC1Q2I87
    • AC1Q2I88
    • CTK4B8485
    • Mesitoxyessigsaeure
    • mesityloxyacetic acid
    • mesityloxy-acetic acid
    • Mesityloxy-essigsaeure
    • Mesitylphenyl
    • mesityl-phenyl-acetic acid
    • Mesityl-phenyl-essigsaeure
    • O-(2.4.6-Trimethyl-phenyl)-glykolsaeure
    • Phenyl-(2,4,6-trimethyl-phenyl)-essigsaeure
    • SureCN2059355
    • mesityl(phenyl) acetic acid
    • 3901-04-0
    • NSC26927
    • AG-207/31086003
    • mesityl(phenyl)acetic acid
    • SCHEMBL4776740
    • DTXSID30902245
    • NoName_1470
    • AKOS022507248
    • RYZVPLVIQGWEIJ-UHFFFAOYSA-N
    • Oprea1_133037
    • NSC-26927
    • Inchi: InChI=1S/C17H18O2/c1-11-9-12(2)15(13(3)10-11)16(17(18)19)14-7-5-4-6-8-14/h4-10,16H,1-3H3,(H,18,19)
    • InChI Key: RYZVPLVIQGWEIJ-UHFFFAOYSA-N
    • SMILES: CC1C=C(C)C(C(C2C=CC=CC=2)C(=O)O)=C(C)C=1

Computed Properties

  • Exact Mass: 254.13074
  • Monoisotopic Mass: 254.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.107
  • Boiling Point: 354.2°Cat760mmHg
  • Flash Point: 182.2°C
  • Refractive Index: 1.578
  • PSA: 37.3
  • LogP: 3.82830

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